Cas no 1150617-74-5 (7-methyl-8-nitro-[1,2,4]triazolo[1,5-a]pyridine)

• Product Name: 7-methyl-8-nitro-[1,2,4]triazolo[1,5-a]pyridine
• CAS No: 1150617-74-5
• MF: C₇H₆N₄O₂
• MW: 178.14814043045
• CID: 1203954
• PubChem ID: 40151828
• Update Time: 2025-05-23

7-methyl-8-nitro-[1,2,4]triazolo[1,5-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 7-methyl-8-nitro-[1,2,4]triazolo[1,5-a]pyridine
• SBB068946
• KB-200100
• FT-0658664
• A803307
• S02-0004
• 1150617-74-5
• DTXSID50653929
• SY129617
• MFCD12024419
• AC3010
• 7-Methyl-8-nitro[1,2,4]triazolo[1,5-a]pyridine
• DB-307389
• AKOS015917269

• MDL： MFCD12024419
• Inchi： 1S/C7H6N4O2/c1-5-2-3-10-7(8-4-9-10)6(5)11(12)13/h2-4H,1H3
• InChI Key： BIERYCGFWLIBRG-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C2=NC=NN2C=CC=1C)=O

Computed Properties

• Exact Mass: 178.04907545g/mol
• Monoisotopic Mass: 178.04907545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 76Ų

Additional information on 7-methyl-8-nitro-[1,2,4]triazolo[1,5-a]pyridine

7-methyl-8-nitro-[1,2,4]triazolo[1,5-a]pyridine (CAS No. 1150617-74-5): A Comprehensive Overview

7-methyl-8-nitro-[1,2,4]triazolo[1,5-a]pyridine, identified by its CAS number 1150617-74-5, is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural and pharmacological properties. This compound belongs to the triazolopyridine class, a scaffold that has been extensively explored for its potential in drug development. The presence of both methyl and nitro substituents in its molecular structure imparts distinct chemical reactivity and biological activity, making it a promising candidate for further investigation.

The chemical structure of 7-methyl-8-nitro-[1,2,4]triazolo[1,5-a]pyridine consists of a pyridine ring fused with a triazole ring system. The nitro group at the 8-position introduces a region of high electron-withdrawing density, which can influence the electronic properties and reactivity of the molecule. This feature is particularly interesting for medicinal chemists as it can modulate binding interactions with biological targets. Additionally, the methyl group at the 7-position adds steric bulk and can affect the overall conformation of the molecule, further influencing its pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic applications. Among these, triazolopyridines have emerged as a privileged scaffold due to their ability to interact with various biological targets. Studies have shown that compounds within this class exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in 7-methyl-8-nitro-[1,2,4]triazolo[1,5-a]pyridine suggests potential applications in these areas.

One of the most compelling aspects of 7-methyl-8-nitro-[1,2,4]triazolo[1,5-a]pyridine is its potential as a lead compound for drug discovery. The nitro group can be readily reduced to an amine under specific conditions, allowing for further functionalization and derivatization. This flexibility makes it an attractive starting point for designing molecules with tailored biological activities. Furthermore, the triazolopyridine core is known to be bioisosteric with other heterocyclic systems, such as pyrimidines and pyrazines, which are widely used in pharmaceuticals.

The pharmacological profile of 7-methyl-8-nitro-[1,2,4]triazolo[1,5-a]pyridine has been the subject of several recent studies. Research indicates that this compound exhibits notable activity against certain cancer cell lines due to its ability to inhibit key enzymes involved in cell proliferation and survival. Specifically, studies have demonstrated its potential in targeting topoisomerases and kinases that are overexpressed in various malignancies. The nitro group appears to play a crucial role in these interactions by modulating electron density and facilitating hydrogen bonding with biological targets.

In addition to its anticancer properties, 7-methyl-8-nitro-[1,2,4]triazolo[1,5-a]pyridine has shown promise in other therapeutic areas. For instance, preclinical data suggest that it may have anti-inflammatory effects by inhibiting pro-inflammatory cytokine production. This mechanism aligns with the growing interest in developing small molecules that can modulate immune responses without causing significant side effects. The structural features of this compound make it an ideal candidate for further exploration in this context.

The synthesis of 7-methyl-8-nitro-[1,2,4]triazolo[1,5-a]pyridine involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps typically include condensation reactions between appropriate precursors followed by nitration and cyclization. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research purposes. Techniques such as flow chemistry and microwave-assisted synthesis have been particularly useful in improving reaction efficiency and reducing turnaround times.

The pharmacokinetic properties of 7-methyl-8-nitro-[1,2,4]triazolo[1,5-a]pyridine are also an important consideration for its potential therapeutic applications. Studies have indicated that this compound exhibits moderate solubility in both water and organic solvents, which could facilitate formulation into various dosage forms. Additionally，its metabolic stability suggests that it may have a reasonable half-life once administered orally or intravenously. These characteristics are favorable for developing drugs that require multiple daily dosing or longer duration of action.

In conclusion，7-methyl-8-nitro-[1，2，4]triazolo[1，5-a]pyridine (CAS No 1150617-74-5) represents an exciting opportunity for medicinal chemists to develop novel therapeutics。 Its unique structural features，combined with promising preclinical data，make it a valuable candidate for further investigation。 As research continues to uncover new applications for this compound，it is likely that additional derivatives will be developed with enhanced efficacy and improved pharmacokinetic profiles。 The ongoing exploration of heterocyclic scaffolds like triazolopyridines underscores their importance as building blocks for future generations of pharmaceuticals。